2-(2-Bromoethoxy)-1,1,1-trinitroethane

• CAS RN: 112160-79-9
• Molecular Formula: C4H6BrN3O7
• Molecular Weight: 288.01 g/mol
• IUPAC Name: 2-(2-bromoethoxy)-1,1,1-trinitroethane
• InChI: InChI=1S/C4H6BrN3O7/c5-1-2-15-3-4(6(9)10,7(11)12)8(13)14/h1-3H2
• InChI Key: JPTPOTDDYORCFZ-UHFFFAOYSA-N
• Canonical SMILES: C(CBr)OCC([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-]

Description

2-(2-Bromoethoxy)-1,1,1-trinitroethane is a useful research compound. Its molecular formula is C4H6BrN3O7 and its molecular weight is 288.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,2,2-trinitroethyl 2-nitroxyethyl ether (TNEN) is prepared by the reaction of potassium nitroform with chloromethyl 2 2-bromoethyl ether to form 2,2,2-trinitroethyl 2-bromoethyl ether which is then reacted with silver nitrate to form the desired product TNEN as shown in the following reaction scheme: ##STR1## Example 1 shows a method of preparing the starting material chloromethyl 2-bromoethyl ether. Example 2 illustrates suitable conditions for reacting potassium nitroform with chloromethyl 2-bromoethyl ether to produce the intermediate product 2,2,2-trinitroethyl 2-bromoethyl ether. Finally, example 3 illustrates suitable conditions for reacting the 2,2,2-trinitroethyl 2-bromoethyl ether with silver nitrate to produce the final product 2,2,2-trinitroethyl 2-nitroxyethyl ether.